1-Ethoxy-4-nitro-2-(trifluoromethyl)benzene
Overview
Description
1-Ethoxy-4-nitro-2-(trifluoromethyl)benzene is a chemical compound that belongs to the family of nitrobenzenes. It is commonly used in scientific research applications due to its unique properties.
Scientific Research Applications
Molecular Electronics
Research on molecular electronic devices has shown that molecules containing nitroamine redox centers, similar in functionality to 1-ethoxy-4-nitro-2-(trifluoromethyl)benzene, can be used in electronic devices. These molecules exhibit negative differential resistance and significant on-off peak-to-valley ratios, demonstrating their potential in electronic and optoelectronic applications (Chen et al., 1999).
Synthetic Chemistry
In synthetic chemistry, nitroethene derivatives, which share some structural similarities with this compound, have been utilized to form novel compounds. For example, 1-benzylamino-1-methylthio-2-nitroethene derivatives have been shown to undergo reactions leading to unique diazadihydroacenaphthylene derivatives with an isoxazoline ring (Y. Soro et al., 2006).
Crystallography and Molecular Structure
The study of molecular structures, such as ethyl 3-carboxy-5-nitrobenzoate, which contains nitro and carboxylic functional groups similar to those in this compound, contributes to understanding the intermolecular interactions and crystalline properties of complex molecules. These studies can inform the design of new materials with tailored properties (Yaling Liu et al., 2009).
Material Science
Compounds with nitro and other functional groups play a significant role in material science, particularly in the development of liquid-crystalline materials. The synthesis and characterization of such compounds can lead to the creation of materials with unique thermal and optical properties, relevant for applications in displays and photonic devices (Ning-Yan Li et al., 2013).
properties
IUPAC Name |
1-ethoxy-4-nitro-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO3/c1-2-16-8-4-3-6(13(14)15)5-7(8)9(10,11)12/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWQUJLKVSQCZEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)[N+](=O)[O-])C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00444768 |
Source
|
| Record name | 1-ethoxy-4-nitro-2-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00444768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3094-08-4 |
Source
|
| Record name | 1-ethoxy-4-nitro-2-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00444768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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